![molecular formula C19H19ClN2O3 B4084216 2-(1H-benzimidazol-1-yl)-1-[(2-chloro-5-methylphenoxy)methyl]ethyl acetate](/img/structure/B4084216.png)
2-(1H-benzimidazol-1-yl)-1-[(2-chloro-5-methylphenoxy)methyl]ethyl acetate
Overview
Description
2-(1H-benzimidazol-1-yl)-1-[(2-chloro-5-methylphenoxy)methyl]ethyl acetate is a chemical compound that has been widely used in scientific research due to its unique properties. This compound has been synthesized using various methods, and its mechanism of action has been extensively studied. In
Mechanism of Action
The mechanism of action of 2-(1H-benzimidazol-1-yl)-1-[(2-chloro-5-methylphenoxy)methyl]ethyl acetate is not fully understood. However, it has been suggested that this compound acts by inhibiting the activity of enzymes involved in the biosynthesis of DNA and RNA. It has also been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-(1H-benzimidazol-1-yl)-1-[(2-chloro-5-methylphenoxy)methyl]ethyl acetate has been found to have various biochemical and physiological effects. This compound has been found to decrease the activity of enzymes involved in the biosynthesis of DNA and RNA. It has also been found to induce apoptosis in cancer cells. In addition, this compound has been found to have antifungal and antibacterial properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(1H-benzimidazol-1-yl)-1-[(2-chloro-5-methylphenoxy)methyl]ethyl acetate in lab experiments is its ability to inhibit the activity of enzymes involved in the biosynthesis of DNA and RNA. This property makes it a useful tool in studying the mechanisms of DNA and RNA biosynthesis. However, one of the limitations of using this compound is its cytotoxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of 2-(1H-benzimidazol-1-yl)-1-[(2-chloro-5-methylphenoxy)methyl]ethyl acetate in scientific research. One direction is to explore its potential as a fluorescent probe for the detection of other metal ions in biological systems. Another direction is to study its potential as a ligand in the synthesis of metal-organic frameworks. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent.
Scientific Research Applications
2-(1H-benzimidazol-1-yl)-1-[(2-chloro-5-methylphenoxy)methyl]ethyl acetate has been used in various scientific research applications. This compound has been found to have antitumor, antifungal, and antibacterial properties. It has also been used as a fluorescent probe for the detection of copper ions in biological systems. In addition, this compound has been used as a ligand in the synthesis of metal-organic frameworks.
properties
IUPAC Name |
[1-(benzimidazol-1-yl)-3-(2-chloro-5-methylphenoxy)propan-2-yl] acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O3/c1-13-7-8-16(20)19(9-13)24-11-15(25-14(2)23)10-22-12-21-17-5-3-4-6-18(17)22/h3-9,12,15H,10-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMPOSJDLWAEBNB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)Cl)OCC(CN2C=NC3=CC=CC=C32)OC(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(Benzimidazol-1-yl)-3-(2-chloro-5-methylphenoxy)propan-2-yl] acetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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